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Compound of Interest

Compound Name: Gorlic acid

Cat. No.: B107805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gorlic acid, a cyclopentenyl fatty acid, is a constituent of chaulmoogra oil, which has been

historically used in traditional medicine. This technical guide provides a summary of the known

properties of Gorlic acid, including its Chemical Abstracts Service (CAS) number and

molecular formula. Due to the limited availability of detailed experimental data in the public

domain, this document also discusses general methodologies for the extraction of related

compounds and explores potential signaling pathways based on the activities of structurally

and functionally similar molecules.
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Property Value Reference

CAS Number 502-31-8

Molecular Formula C₁₈H₃₀O₂

Molecular Weight 278.43 g/mol

IUPAC Name
(6Z)-13-[(1R)-cyclopent-2-en-

1-yl]tridec-6-enoic acid

Canonical SMILES
C1C--INVALID-LINK--

CCCCCC/C=C\CCCCC(=O)O

Appearance
Not specified in available

literature

Boiling Point
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility
Not specified in available

literature

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation, synthesis, and

purification of Gorlic acid are not readily available in the public scientific literature. However,

general methods for the extraction and purification of fatty acids from natural oils, such as

chaulmoogra oil, can be adapted.

General Extraction and Purification Workflow for
Cyclopentenyl Fatty Acids from Chaulmoogra Oil
The following represents a generalized workflow for the isolation of cyclopentenyl fatty acids,

including Gorlic acid, from their natural source, Hydnocarpus wightiana seeds.
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A generalized workflow for the extraction and purification of Gorlic acid.
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Putative Signaling Pathways and Mechanism of
Action
The specific molecular targets and signaling pathways modulated by Gorlic acid have not

been extensively elucidated in the available scientific literature. However, based on the known

anti-inflammatory and potential anticancer properties of other fatty acids and natural

compounds, a hypothetical mechanism of action can be proposed. It is critical to note that the

following pathway is speculative and requires experimental validation for Gorlic acid.

Many natural compounds with anti-inflammatory and anticancer effects are known to modulate

key signaling cascades such as the NF-κB and MAPK pathways. These pathways are central

regulators of inflammation, cell proliferation, and apoptosis.

Hypothetical Anti-Inflammatory Signaling Pathway for
Gorlic Acid
The following diagram illustrates a potential mechanism by which Gorlic acid may exert anti-

inflammatory effects, based on pathways commonly modulated by other bioactive lipids.
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To cite this document: BenchChem. [An In-depth Technical Guide to Gorlic Acid: Properties,
and Putative Mechanisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107805#gorlic-acid-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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